Cas no 2228166-05-8 (2-methyl-4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid)

• Product Name: 2-methyl-4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
• CAS No: 2228166-05-8
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6386090
• PubChem ID: 165662979
• Update Time: 2025-09-28

2-methyl-4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
• EN300-1761430
• 2228166-05-8

• Inchi： 1S/C14H18O3/c1-9(14(15)16)3-4-11-5-6-13-12(8-11)7-10(2)17-13/h5-6,8-10H,3-4,7H2,1-2H3,(H,15,16)
• InChI Key： LXWPUUGDPMACBA-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1C)CCC(C(=O)O)C

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-methyl-4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid

Introduction to 2-Methyl-4-(2-Methyl-2,3-Dihydro-1-Benzofuran-5-Yl)Butanoic Acid (CAS No: 666-05-8)

2-Methyl-4-(2-Methyl-2,3-Dihydro-1-Benzofuran-5-Yl)Butanoic Acid, commonly referred to as CAS No: 666-05-8, is a complex organic compound with significant applications in the pharmaceutical and chemical industries. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in various biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a benzofuran ring system, which is fused with a butanoic acid moiety. This combination imparts the compound with both aromatic and aliphatic properties, enhancing its versatility in chemical reactions. The presence of the benzofuran ring also contributes to its potential as a bioactive molecule, particularly in the context of drug design and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. Researchers have explored both traditional and modern techniques, including Stille coupling and Mitsunobu reactions, to achieve high yields and purity levels. These methods not only facilitate the production of the compound but also pave the way for further modifications to explore its pharmacological potential.

In terms of applications, 2-Methyl-4-(2-Methyl-2,3-Dihydro-1-Benzofuran-5-Yl)Butanoic Acid has shown promise in the field of pharmacology. Studies indicate that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate cellular signaling pathways has been under investigation, further underscoring its therapeutic potential.

The compound's physical properties, including its melting point, solubility, and stability, have been extensively studied to optimize its use in various formulations. For instance, its high solubility in organic solvents makes it suitable for use in drug delivery systems, while its stability under physiological conditions ensures prolonged efficacy in vivo.

Recent research has also focused on the environmental impact of this compound. Studies suggest that it exhibits low toxicity levels and biodegrades efficiently under natural conditions, making it an eco-friendly option for industrial applications. This aligns with the growing emphasis on sustainable chemistry practices in modern research.

In conclusion, 2-Methyl-4-(2-Methyl-2,3-Dihydro-1-Benzofuran-5-Yl)Butanoic Acid (CAS No: 666-05-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents and chemical processes.